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Compound of Interest

Compound Name: Calcium oxoglurate

Cat. No.: B1231874 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of Calcium Oxoglurate (also known as Calcium α-ketoglutarate), including

comprehensive operational and disposal plans.

Chemical Identifier:

Parameter Value

Chemical Name Calcium 2-oxoglutarate

Synonyms
Calcium α-ketoglutarate, Calcium AKG, Calcium

2-oxopentanedioate

Molecular Formula C5H4CaO5

Molecular Weight 184.16 g/mol

CAS Number 71686-01-6

Hazard Identification and Personal Protective Equipment
There are conflicting classifications regarding the hazards of Calcium Oxoglurate. Some

sources classify it as not hazardous, while at least one Safety Data Sheet (SDS) for a similar

compound indicates it may be harmful if swallowed or in contact with skin.[1] Given this

discrepancy, a cautious approach is recommended.
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Hand Protection

Wear protective gloves. The

specific material should be

selected based on the

potential hazards, duration of

use, and workplace conditions.

To prevent skin contact,

especially as some sources

indicate potential dermal harm.

[1][2]

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection are

recommended. A face shield

may be appropriate in some

situations.[2]

To protect eyes from potential

splashes or dust.

Skin and Body Protection

Wear protective clothing

appropriate for the laboratory

setting.

To prevent skin exposure.[2]

Respiratory Protection

Generally not required unless

there is a risk of aerosol

formation or dust inhalation. If

needed, use a NIOSH/MSHA

or European Standard EN 149

approved respirator.

To prevent inhalation of dust or

aerosols.

First Aid Measures
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.

If on Skin

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice.

If in Eyes

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. If eye irritation persists, get medical

advice.

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Operational Plan for Handling Calcium Oxoglurate
A systematic approach to handling ensures safety from receipt to disposal.
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Receiving and Storage

Handling and Use

Waste Disposal

Receiving:
Inspect container for damage.

Verify label.

Storage:
Store in a tightly closed container.

Keep in a dry and well-ventilated place.
Protect from moisture.

Upon receipt

Don appropriate PPE:
Gloves, eye protection, lab coat.

Before handling

Weighing and Preparation:
Use in a well-ventilated area or fume hood.

Avoid dust formation.

Experimental Use:
Follow established laboratory protocols.

Waste Collection:
Collect in a labeled, sealed container.

After use

Disposal:
Dispose of as chemical waste according to institutional and local regulations.

Do not mix with other waste.
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Calcium Oxoglurate Handling Workflow

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Solid Waste:

Collection: Place solid Calcium Oxoglurate waste in a clearly labeled, sealed, and

compatible container.

Storage: Store the waste container in a designated chemical waste storage area, separate

from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company in accordance with your institution's and local regulations. Do not mix with other

waste.

Aqueous Solutions:

For dilute aqueous solutions of pure Calcium Oxoglurate, neutralization and drain disposal

may be an option, but this is highly dependent on local regulations.

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)

department before proceeding.

Neutralization: If permitted, adjust the pH of the solution to a neutral range (typically 5.5 -

9.0) with a suitable neutralizing agent.

Drain Disposal: If approved by EHS, dispose of the neutralized solution down the drain with

copious amounts of water.

Important Considerations:

If Calcium Oxoglurate is mixed with any hazardous chemicals, the resulting waste must be

treated as hazardous, and the disposal procedure for the hazardous component will take

precedence.

Always handle uncleaned containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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